2-[(4-methyl-2-quinolinyl)amino]ethanol

• IUPAC Name: 2-[(4-methylquinolin-2-yl)amino]ethanol
• InChI: InChI=1S/C12H14N2O/c1-9-8-12(13-6-7-15)14-11-5-3-2-4-10(9)11/h2-5,8,15H,6-7H2,1H3,(H,13,14)
• InChI Key: QMDHUSASLCCYQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)NCCO
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

2-[(4-methyl-2-quinolinyl)amino]ethanol, commonly known as Mecamylamine, is a synthetic compound that acts as a non-selective nicotinic acetylcholine receptor (nAChR) antagonist. It has been used as a research tool to study the role of nAChRs in various physiological and pathological conditions.

Mechanism of Action

Mecamylamine acts as a non-selective antagonist of 2-[(4-methyl-2-quinolinyl)amino]ethanols, which are ligand-gated ion channels that are widely expressed in the central and peripheral nervous systems. By blocking the action of acetylcholine, Mecamylamine inhibits the transmission of nerve impulses mediated by 2-[(4-methyl-2-quinolinyl)amino]ethanols.
Biochemical and Physiological Effects
Mecamylamine has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the reinforcing effects of nicotine and other drugs of abuse, suggesting that 2-[(4-methyl-2-quinolinyl)amino]ethanols play a critical role in addiction. It has also been shown to have anxiolytic and antidepressant effects, possibly through modulation of the serotonergic and dopaminergic systems. Additionally, Mecamylamine has been shown to improve cognitive function in animal models of schizophrenia and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using Mecamylamine in lab experiments is its specificity for 2-[(4-methyl-2-quinolinyl)amino]ethanols, which allows researchers to study the effects of blocking these receptors without interfering with other neurotransmitter systems. However, Mecamylamine has a relatively short half-life in the body, which can make it difficult to maintain consistent levels of the drug over time. Additionally, Mecamylamine can have off-target effects on other ion channels and receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Mecamylamine and 2-[(4-methyl-2-quinolinyl)amino]ethanols. One area of interest is the role of 2-[(4-methyl-2-quinolinyl)amino]ethanols in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of more selective 2-[(4-methyl-2-quinolinyl)amino]ethanol antagonists that can target specific subtypes of these receptors. Finally, there is growing interest in the use of this compound agonists and antagonists as potential therapeutics for a variety of conditions, including addiction, anxiety, and depression.

Scientific Research Applications

Mecamylamine has been extensively used in scientific research to study the role of 2-[(4-methyl-2-quinolinyl)amino]ethanols in various physiological and pathological conditions such as addiction, anxiety, depression, schizophrenia, and Parkinson's disease. It has also been used to investigate the effects of nicotine and other drugs that act on 2-[(4-methyl-2-quinolinyl)amino]ethanols.